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Compound of Interest

Compound Name:
Ethyl 3-(methylamino)-3-

oxopropanoate

Cat. No.: B2455436 Get Quote

Essential Safety and Handling Guide: Ethyl 3-
(methylamino)-3-oxopropanoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and operational directives for the handling of Ethyl
3-(methylamino)-3-oxopropanoate (CAS No. 71510-95-7). As a Senior Application Scientist,

my objective is to distill complex safety data into a practical, actionable framework that

prioritizes your safety and ensures the integrity of your research. The causality behind each

recommendation is explained to foster a deep understanding of the necessary precautions.

Understanding the Hazard Profile
Ethyl 3-(methylamino)-3-oxopropanoate is classified with the following hazards:

Harmful if swallowed

Causes skin irritation[1]

Causes serious eye irritation[1]

May cause respiratory irritation[1]
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These classifications necessitate a stringent approach to personal protective equipment (PPE)

and handling procedures to mitigate exposure risks.

Hazard Identification Summary:

Hazard Statement GHS Classification Signal Word

H302
Acute toxicity, Oral (Category

4)
Warning

H315
Skin corrosion/irritation

(Category 2)[1]
Warning

H319
Serious eye damage/eye

irritation (Category 2A)[1]
Warning

H335

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)[1]

Warning

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered approach to PPE is essential when handling Ethyl 3-(methylamino)-3-
oxopropanoate. The following table outlines the minimum required PPE and the rationale for

each.
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PPE Component Specification Rationale

Hand Protection
Nitrile gloves (minimum 8 mil

thickness)[2][3]

Nitrile provides good

resistance to a range of

chemicals, including many

organic compounds.[3] Double

gloving is recommended for

extended handling periods or

when there is a high risk of

splash.

Eye Protection
Chemical safety goggles and a

full-face shield[4]

Due to the "serious eye

irritation" classification, both

impact and splash protection

are mandatory. A face shield

provides an additional barrier

against splashes to the entire

face.

Body Protection

A laboratory coat made of a

non-absorbent material (e.g.,

polyethylene-coated

polypropylene)

Protects against skin contact

from splashes and spills.

Standard cotton lab coats are

not sufficient as they can

absorb and retain the

chemical.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.

To mitigate the risk of

respiratory tract irritation.[1] If

handling fine powders or

generating aerosols, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.[5][6][7]

Logical Flow for Donning PPE:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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